6-Hydroxy-6-methylheptan-2-one
Overview
Description
6-Hydroxy-6-methylheptan-2-one , also known as 6-hydroxy-6-methyl-3-heptanone , is an organic compound with the chemical formula C8H16O2 . It falls under the category of ketones and features a hydroxyl group (OH) and a methyl group (CH3) attached to a seven-carbon aliphatic chain. This compound is colorless and has a pleasant fruity odor .
Synthesis Analysis
The synthesis of this compound involves various methods, including enzymatic reactions , oxidation , and reduction . One common approach is the enzymatic hydrolysis of esters using lipases or other biocatalysts. Additionally, chemical transformations such as Baeyer-Villiger oxidation can yield this compound .
Molecular Structure Analysis
The molecular structure of this compound consists of a seven-carbon aliphatic chain with a hydroxyl group (OH) attached to the second carbon atom. The methyl group (CH3) is positioned on the sixth carbon. The compound’s three-dimensional arrangement influences its physical and chemical properties .
Chemical Reactions Analysis
- Acid-Catalyzed Reactions : It can participate in acid-catalyzed reactions, such as acetal formation or condensation reactions .
Physical and Chemical Properties Analysis
Scientific Research Applications
Metabolism and Biodegradation Studies
6-Hydroxy-6-methylheptan-2-one appears in studies of metabolism and biodegradation, particularly in the context of hydrocarbon processing in organisms. For example, Serve et al. (1994) investigated the metabolism of 4-methylheptane in male Fischer 344 rats and identified 6-hydroxy-4-methyl-2-heptanone as one of the urinary metabolites, suggesting the compound's role in hydrocarbon metabolism (Serve et al., 1994).
Natural Product Synthesis
Research in natural product synthesis also makes use of this compound. Ye et al. (2020) isolated new benzoic acid derivatives from the endophytic fungus Aspergillus versicolor, one of which was named methyl(S)-3-hydroxy-4-(2- hydroxy -6-methylheptan-2-yl)benzoate. This highlights the compound's relevance in the synthesis and identification of novel organic compounds (Ye et al., 2020).
Enzymatic and Chemical Processes
Jungmann (1968) identified an enzyme system in calf testes capable of cleaving the cholesterol side chain to yield dehydroepiandrosterone and 2-methylheptan-6-one, indicating a possible biochemical pathway involving similar compounds (Jungmann, 1968). Additionally, Saito et al. (1962) described a new synthesis method for 6-Methyl-6 (or 5)-hepten-2-one, which involves 6-methyl-6-hydroxy-2-heptanone, demonstrating its utility in synthetic organic chemistry (Saito et al., 1962).
Cardiovascular and Pharmacological Effects
Walton and Brodie (1949) examined the cardiovascular effects of various aliphatic amines, including 2-methylamino-6-hydroxy-6-methyl heptane, in comparison to ephedrine, providing insights into the pharmacological properties of compounds structurally related to this compound (Walton & Brodie, 1949).
Biochemical Assays
McCutchen et al. (1995) utilized surrogate substrates similar to this compound in spectrophotometric assays for juvenile hormone esterase, indicating the compound's potential role in biochemical assay development (McCutchen et al., 1995).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
6-hydroxy-6-methylheptan-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16O2/c1-7(9)5-4-6-8(2,3)10/h10H,4-6H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDKJAPPUGXLAHC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CCCC(C)(C)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50198805 | |
Record name | 6-Hydroxy-6-methylheptan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50198805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5077-57-6 | |
Record name | 6-Hydroxy-6-methyl-2-heptanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5077-57-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Hydroxy-6-methyl-2-heptanone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005077576 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6-Hydroxy-6-methylheptan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50198805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-hydroxy-6-methylheptan-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.445 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 6-HYDROXY-6-METHYL-2-HEPTANONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/DZ7EM846KL | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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